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Compound of Interest

Compound Name: K-111

Cat. No.: B1673201 Get Quote

Disclaimer: The term "K-111" is not a standardized chemical identifier and can refer to a variety

of commercial products. For the purpose of this guide, and considering the intended audience

of researchers and scientists, this document will address the proper disposal procedures for

Potassium Iodide (KI), a common laboratory chemical that "K-111" could plausibly represent as

an internal laboratory code. It is imperative to confirm the chemical identity of your specific "K-
111" by consulting its Safety Data Sheet (SDS) before following these procedures.

This guide provides essential safety and logistical information for the proper handling and

disposal of Potassium Iodide in a laboratory setting, in line with our commitment to being a

preferred source for laboratory safety and chemical handling information.

Quantitative Data for Potassium Iodide
For easy reference, the key quantitative data for Potassium Iodide are summarized in the table

below.
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Property Value

Chemical Formula KI

Molecular Weight 166.00 g/mol [1]

Melting Point 681 °C (1,258 °F)[2]

Boiling Point 1,330 °C (2,430 °F)[2]

Density 3.13 g/cm³[2]

Solubility in Water 1400 mg/mL at 20 °C (68 °F)[2]

Experimental Protocol: Preparation of a 0.1 M
Potassium Iodide Solution
This protocol details the preparation of a 0.1 Molar aqueous solution of Potassium Iodide, a

common reagent in many laboratory procedures.

Materials:

Potassium Iodide (KI), solid

Distilled or deionized water

1000 mL volumetric flask

Weighing boat

Spatula

Funnel

Beaker

Wash bottle with distilled water

Procedure:
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Calculate the required mass of KI: To prepare 1 liter of a 0.1 M solution, 16.6 grams of KI are

needed (0.1 mol/L * 1 L * 166.0 g/mol ).[3]

Weigh the KI: Place a weighing boat on an analytical balance and tare it. Carefully weigh out

16.6 g of solid KI using a spatula.

Dissolve the KI: Transfer the weighed KI to a beaker and add approximately 700-800 mL of

distilled water. Stir with a magnetic stirrer or glass rod until the solid is completely dissolved.

Potassium Iodide is highly soluble in water.[2]

Transfer to volumetric flask: Carefully pour the dissolved KI solution into a 1000 mL

volumetric flask using a funnel.

Rinse and dilute to volume: Rinse the beaker, stirring rod, and funnel with small amounts of

distilled water, adding the rinsings to the volumetric flask to ensure all the KI is transferred.

Bring to final volume: Add distilled water to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.

Homogenize: Cap the flask and invert it several times to ensure the solution is thoroughly

mixed and the concentration is uniform.

Label and Store: Label the bottle with the chemical name (0.1 M Potassium Iodide),

concentration, date of preparation, and your initials. Store in a cool, dry, and dark place as KI

solutions are sensitive to light and air.[1][4] Stored solutions that have turned yellow due to

the formation of iodine can be rendered colorless by adding a few drops of sodium

thiosulfate solution.[3]

K-111 (Potassium Iodide) Disposal Procedures
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Do not dispose of Potassium Iodide or its solutions down the drain.[1][5]

Step-by-Step Disposal Guidance:

Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including safety glasses with side-shields, nitrile gloves, and a lab coat.[1]
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[6]

Waste Collection:

Solid Waste: Collect unused or expired solid Potassium Iodide in a clearly labeled, sealed

waste container.

Aqueous Solutions: Collect aqueous solutions of Potassium Iodide in a dedicated, sealed,

and clearly labeled hazardous waste container.

Contaminated Materials: Any items heavily contaminated with Potassium Iodide (e.g.,

weighing boats, gloves, filter paper) should also be placed in the solid chemical waste

container.[7]

Labeling: Label the waste container clearly with "Hazardous Waste," "Potassium Iodide," and

the primary hazards (e.g., "Acute Toxicity," "Skin/Eye Irritant").

Storage: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area, away from incompatible materials such as acids and strong reducing

agents.

Professional Disposal: Arrange for the disposal of the waste through your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service.[1][6] The recommended disposal method is often incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1][6]

Emergency Spill Procedures:

Minor Spills: For small spills of solid KI, sweep up the material, taking care not to create dust,

and place it in a sealed container for disposal.[4] Wipe the spill area with a damp cloth and

then wash the area with soap and water.[8]

Major Spills: In the event of a large spill, evacuate the area and contact your institution's

EHS for assistance.[8] Ensure the area is well-ventilated.[4]

Mandatory Visualizations
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The following diagrams illustrate the logical workflow for preparing a Potassium Iodide solution

and the decision-making process for its proper disposal.

Solution Preparation

Start Calculate Mass of KI Weigh Solid KI Dissolve KI in Water Transfer to Volumetric Flask Dilute to Volume Homogenize Solution Label and Store End

Click to download full resolution via product page

Caption: Experimental workflow for preparing a Potassium Iodide solution.
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K-111 (KI) Waste Generated
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Caption: Decision workflow for the proper disposal of K-111 (Potassium Iodide) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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